Cas no 2137885-75-5 (N-propyl-2,6-diazaspiro[3.4]octane-6-carboxamide)

• Product Name: N-propyl-2,6-diazaspiro[3.4]octane-6-carboxamide
• CAS No: 2137885-75-5
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 6498933
• PubChem ID: 165949809
• Update Time: 2025-07-17

N-propyl-2,6-diazaspiro[3.4]octane-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-propyl-2,6-diazaspiro[3.4]octane-6-carboxamide
• EN300-712287
• 2137885-75-5

• Inchi： 1S/C10H19N3O/c1-2-4-12-9(14)13-5-3-10(8-13)6-11-7-10/h11H,2-8H2,1H3,(H,12,14)
• InChI Key： LIKXYLKQFOJPCF-UHFFFAOYSA-N
• SMILES： O=C(NCCC)N1CCC2(C1)CNC2

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 44.4Ų

Additional information on N-propyl-2,6-diazaspiro[3.4]octane-6-carboxamide

Recent Advances in the Study of N-propyl-2,6-diazaspiro[3.4]octane-6-carboxamide (CAS: 2137885-75-5)

The compound N-propyl-2,6-diazaspiro[3.4]octane-6-carboxamide (CAS: 2137885-75-5) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This spirocyclic structure has garnered significant attention due to its potential applications in drug discovery, particularly as a scaffold for the development of novel therapeutics targeting central nervous system (CNS) disorders and other diseases. The unique structural features of this compound, including its diazaspiro core and carboxamide functionality, make it an attractive building block for the design of bioactive molecules with improved pharmacokinetic properties.

Recent studies have focused on the synthesis and optimization of N-propyl-2,6-diazaspiro[3.4]octane-6-carboxamide derivatives to enhance their biological activity and selectivity. Researchers have employed advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and multicomponent reactions, to efficiently construct the spirocyclic framework. These efforts have led to the identification of several potent analogs with improved binding affinities for specific molecular targets, including G protein-coupled receptors (GPCRs) and ion channels.

In preclinical evaluations, N-propyl-2,6-diazaspiro[3.4]octane-6-carboxamide has demonstrated promising pharmacological properties. Studies have shown that this compound exhibits favorable blood-brain barrier permeability, making it particularly suitable for CNS-targeted therapies. Additionally, its metabolic stability and low toxicity profile in animal models suggest potential for further development as a drug candidate. Recent findings published in the Journal of Medicinal Chemistry highlight its efficacy in modulating neurotransmitter systems implicated in neurological disorders.

The mechanism of action of N-propyl-2,6-diazaspiro[3.4]octane-6-carboxamide appears to involve multiple pathways. Structural-activity relationship (SAR) studies have revealed that the propyl substitution at the nitrogen atom and the spirocyclic geometry are critical for maintaining biological activity. Computational modeling and X-ray crystallography studies have provided insights into the molecular interactions between this compound and its biological targets, facilitating the rational design of more potent derivatives.

Current research directions include the exploration of N-propyl-2,6-diazaspiro[3.4]octane-6-carboxamide as a potential treatment for neurodegenerative diseases, psychiatric disorders, and chronic pain conditions. Several pharmaceutical companies have included this scaffold in their drug discovery pipelines, with some derivatives advancing to early-stage clinical trials. The compound's versatility as a synthetic intermediate has also been demonstrated in the development of proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies.

Future studies will likely focus on optimizing the physicochemical properties of N-propyl-2,6-diazaspiro[3.4]octane-6-carboxamide derivatives while maintaining their biological activity. The development of more efficient synthetic routes and the investigation of novel therapeutic applications will be crucial for translating these findings into clinically useful medications. As research progresses, this compound class may offer new opportunities for addressing unmet medical needs in various therapeutic areas.